Cas no 2228752-83-6 (4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine)

• Product Name: 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine
• CAS No: 2228752-83-6
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6437632
• PubChem ID: 165851288
• Update Time: 2025-05-21

4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine
• 4-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]butan-2-amine
• EN300-1755278
• 2228752-83-6

• Inchi： 1S/C10H18N4/c1-8(11)2-5-10-7-14(13-12-10)6-9-3-4-9/h7-9H,2-6,11H2,1H3
• InChI Key： NSNGSAMOBLOTOW-UHFFFAOYSA-N
• SMILES： N1(C=C(CCC(C)N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine

Comprehensive Overview of 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine (CAS No. 2228752-83-6): Properties, Applications, and Research Insights

The compound 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine (CAS No. 2228752-83-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

Structurally, 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine combines a cyclopropylmethyl moiety with a 1,2,3-triazole ring system, offering distinct electronic and steric properties. The presence of the butan-2-amine chain further enhances its versatility as a building block in medicinal chemistry. Recent studies highlight its role as a potential precursor for central nervous system (CNS)-targeting compounds, aligning with current research trends in neurodegenerative disease therapeutics.

From a synthetic perspective, the 1,2,3-triazole core is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted "click chemistry" approach. The cyclopropylmethyl group introduces interesting conformational constraints, making this compound particularly valuable for structure-activity relationship (SAR) studies. Researchers frequently search for "synthetic routes for triazole-containing amines" or "modification strategies for cyclopropylmethyl derivatives," reflecting the compound's relevance in modern organic synthesis.

In pharmacological contexts, the 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine scaffold shows promise due to its balanced lipophilicity (LogP ~2.1) and molecular weight (209.3 g/mol), complying with Lipinski's rule of five. These properties make it a candidate for blood-brain barrier penetration—a hot topic in drug discovery forums. Computational studies suggest potential interactions with G-protein coupled receptors (GPCRs), though experimental validation remains ongoing.

The scientific community has shown growing interest in "SAR of triazole-amine hybrids" and "bioisosteric replacement with cyclopropyl groups," as evidenced by search engine analytics. These queries underscore the compound's dual role as both a pharmacophore and a structural probe. Notably, its metabolic stability and cytochrome P450 interactions are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a commercial standpoint, CAS No. 2228752-83-6 is primarily supplied to research institutions investigating neurotransmitter analogs or small molecule modulators. Analytical data (HPLC purity >98%, NMR-verified structure) confirms its utility as a reference standard. Suppliers often highlight its compatibility with high-throughput screening (HTS) platforms—a key consideration for modern drug discovery pipelines.

Environmental and safety profiles of 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine adhere to standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader industry concerns about chemical safety in research settings.

Future research directions may explore its incorporation into PROTACs (Proteolysis Targeting Chimeras) or covalent inhibitor designs—two rapidly evolving areas in chemical biology. The compound's triazole-amine motif could facilitate hydrogen bond networks in protein-ligand complexes, a feature increasingly targeted in fragment-based drug discovery.

In summary, 4-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutan-2-amine (CAS No. 2228752-83-6) represents a multifaceted tool for researchers exploring heterocyclic chemistry, medicinal chemistry, and chemical biology. Its structural uniqueness continues to inspire innovative applications, making it a compound worth monitoring in scientific literature and patent filings.